Cas no 1603519-62-5 (N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine)

• Product Name: N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine
• CAS No: 1603519-62-5
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 5806402
• PubChem ID: 103991385
• Update Time: 2025-07-23

N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-3-cyclopenten-1-yl-3-methyl-
• N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine
• EN300-1283432
• N-[(4-Chloro-3-methylphenyl)methyl]cyclopent-3-en-1-amine
• 1603519-62-5

• Inchi： 1S/C13H16ClN/c1-10-8-11(6-7-13(10)14)9-15-12-4-2-3-5-12/h2-3,6-8,12,15H,4-5,9H2,1H3
• InChI Key： HICBBHKVFJGKJA-UHFFFAOYSA-N
• SMILES： C1(CNC2CC=CC2)=CC=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 221.0971272g/mol
• Monoisotopic Mass: 221.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 318.4±42.0 °C(Predicted)
• pka: 9.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine

Introduction to N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine (CAS No. 1603519-62-5)

N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine, a compound with the chemical formula C₁₃H₁₅ClN, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a cyclopent-3-enone backbone and an amine functional group attached to a substituted aromatic ring. The presence of a 4-chloro-3-methylphenyl moiety in its structure contributes to its distinct chemical properties and potential biological activities.

The CAS No. 1603519-62-5 identifier is a unique numerical code assigned to this specific chemical substance, ensuring precise identification and differentiation from other compounds. This numbering system is crucial for regulatory compliance, literature references, and laboratory documentation. The compound's molecular structure, featuring a cyclopentene ring fused with an aromatic system, makes it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of novel pharmacophores that combine structural diversity with functional efficacy. N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine stands out as a potential candidate due to its complex architecture. The 4-chloro-3-methylphenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets. This feature has prompted researchers to explore its potential in various therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The cyclopentene ring is a common motif in natural products and drug candidates, often contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The methylcyclopent-3-en-1-amine moiety further enhances its complexity, offering multiple sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Virtual screening techniques have been employed to identify putative binding modes of N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine with target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising lead for drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the cyclopentene ring and nucleophilic substitution reactions to introduce the amine group. The presence of the 4-chloro substituent necessitates careful handling due to its potential reactivity under certain conditions.

In vitro studies have begun to unravel the pharmacological profile of N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine. Initial experiments indicate that the compound exhibits moderate affinity for several protein targets, including enzymes involved in inflammatory pathways. These findings are particularly intriguing given the increasing importance of modulating inflammation in treating chronic diseases such as arthritis and cardiovascular disorders.

The N-(4-chloro) part of the molecule plays a crucial role in determining its biological activity by influencing both electronic distribution and steric hindrance around the binding site. This dual effect can be harnessed to fine-tune the compound's potency and selectivity against specific targets. Further optimization efforts are underway to enhance these properties while maintaining overall structural integrity.

From a medicinal chemistry perspective, N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine represents an excellent scaffold for developing novel therapeutics. Its unique combination of structural elements offers opportunities for designing molecules with improved pharmacological profiles compared to existing drugs. The cyclopentene ring provides a rigid core that can be modified through various chemical transformations, while the amine group serves as a versatile handle for further derivatization.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Additionally, its ability to interact with biological targets suggests possible roles in research tools for studying enzyme mechanisms and receptor function.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like N-(4-chloro-3-methylphenyl)methylcyclopent-3-en-1-amine will remain at the forefront of drug discovery efforts. The integration of cutting-edge synthetic methodologies with advanced computational techniques will be essential in realizing their full potential as therapeutic agents or research tools.